Cas no 923567-86-6 (3-Azabicyclo[3.1.0]hexane, 1-(3,4-dichlorophenyl)-3-(1-methylethyl)-)

• Product Name: 3-Azabicyclo[3.1.0]hexane, 1-(3,4-dichlorophenyl)-3-(1-methylethyl)-
• CAS No: 923567-86-6
• MF: C₁₄H₁₇Cl₂N
• MW: 270.197481870651
• CID: 737198
• PubChem ID: 16046814
• Update Time: 2025-04-19

3-Azabicyclo[3.1.0]hexane, 1-(3,4-dichlorophenyl)-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane, 1-(3,4-dichlorophenyl)-3-(1-methylethyl)-
• 1-(3,4-dichlorophenyl)-3-propan-2-yl-3-azabicyclo[3.1.0]hexane
• SCHEMBL4185607
• DTXSID00581501
• 1-(3,4-Dichlorophenyl)-3-(propan-2-yl)-3-azabicyclo[3.1.0]hexane
• US8877798, Table 3, Structure 12
• BDBM138166
• CHEMBL3695490
• 1-(3,4-dichlorophenyl)-3-isopropyl-3-aza-bicyclo[3.1.0]hexane
• HYTFHLKGMUVBOD-UHFFFAOYSA-N
• 923567-86-6

• Inchi： 1S/C14H17Cl2N/c1-9(2)17-7-11-6-14(11,8-17)10-3-4-12(15)13(16)5-10/h3-5,9,11H,6-8H2,1-2H3
• InChI Key： HYTFHLKGMUVBOD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C12CN(C(C)C)CC1C2)Cl

Computed Properties

• Exact Mass: 269.0738049g/mol
• Monoisotopic Mass: 269.0738049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 3.2Ų